Lobatamide D

• Molecular Formula: C27H32N2O9
• Molecular Weight: 528.5 g/mol
• IUPAC Name: (Z,4Z)-N-[(E)-3-[(9E,12Z)-11,19-dihydroxy-8-(hydroxymethyl)-12-methyl-2,6-dioxo-3,7-dioxabicyclo[13.4.0]nonadeca-1(15),9,12,16,18-pentaen-4-yl]prop-1-enyl]-4-methoxyiminobut-2-enamide
• InChI: InChI=1S/C27H32N2O9/c1-18-10-11-19-6-3-8-23(32)26(19)27(35)38-20(7-4-14-28-24(33)9-5-15-29-36-2)16-25(34)37-21(17-30)12-13-22(18)31/h3-6,8-10,12-15,20-22,30-32H,7,11,16-17H2,1-2H3,(H,28,33)/b9-5-,13-12+,14-4+,18-10-,29-15-
• InChI Key: JIRIKJKTSMGHQG-ZBKQNIHQSA-N
• Isomeric SMILES: C/C/1=C/CC2=C(C(=CC=C2)O)C(=O)OC(CC(=O)OC(/C=C/C1O)CO)C/C=C/NC(=O)/C=C\C=N/OC
• Canonical SMILES: CC1=CCC2=C(C(=CC=C2)O)C(=O)OC(CC(=O)OC(C=CC1O)CO)CC=CNC(=O)C=CC=NOC
• synonyms: lobatamide D

Description

Lobatamide D is a cytotoxic macrolide isolated from the tunicate Aplidium lobatumThis compound has shown significant antiproliferative effects against various human cancer cell lines, making it a promising candidate for antitumor therapy .

Preparation Methods

The synthesis of Lobatamide D involves several key steps:

Hydroboration of 1,1-disubstituted allene: This step constructs the allylic aryl moiety, including a trisubstituted Z-olefin.

Migita-Kosugi-Stille coupling: This reaction is used to form the allylic aryl moiety.

Zhao macrolactonization: This step involves the formation of the bislactone intermediate under acidic conditions.

Hydrozirconation-iodination of the terminal alkyne: This step is followed by copper-mediated coupling with primary amides

Chemical Reactions Analysis

Lobatamide D undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different products, depending on the reagents and conditions used.

Reduction: Reduction reactions can modify the enamide side chain or the macro-benzolactone core.

Substitution: Substitution reactions can occur at various positions on the molecule, leading to the formation of different derivatives

Scientific Research Applications

Lobatamide D has several scientific research applications:

Chemistry: It serves as a model compound for studying the synthesis and reactivity of macrolides.

Biology: this compound is used to investigate the biological activity of salicylate enamides.

Medicine: The compound is being explored as a potential antitumor agent due to its ability to inhibit vacuolar-type proton ATPase (V-ATPase), which plays a crucial role in intracellular pH regulation

Industry: This compound and its derivatives are being studied for their potential use in developing new pharmaceuticals

Mechanism of Action

Lobatamide D exerts its effects by inhibiting mammalian vacuolar-type proton ATPase (V-ATPase). This enzyme is an ATP-driven proton pump that regulates intracellular pH. By inhibiting V-ATPase, this compound disrupts the pH balance within cells, leading to cell death. This mechanism is particularly effective against cancer cells, which rely on V-ATPase for survival and proliferation .

Comparison with Similar Compounds

Lobatamide D is structurally similar to other salicylate enamides, such as:

• Lobatamide A
• Lobatamide B
• Lobatamide C
• Salicylihalamide A
• Apicularen A

What sets this compound apart is its unique structure, which includes an additional hydroxyl group compared to Lobatamides A-C. This structural difference contributes to its distinct biological activity and potential as an antitumor agent .